(2S)-2-[[(2S)-1-[(2S)-2-Azaniumyl-3-methylbutanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoate (2S)-2-[[(2S)-1-[(2S)-2-Azaniumyl-3-methylbutanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoate Diprotin B is an inhibitor for dipeptidyl peptidase IV.
Brand Name: Vulcanchem
CAS No.: 90614-49-6
VCID: VC0526293
InChI: InChI=1S/C16H29N3O4/c1-9(2)8-11(16(22)23)18-14(20)12-6-5-7-19(12)15(21)13(17)10(3)4/h9-13H,5-8,17H2,1-4H3,(H,18,20)(H,22,23)/t11-,12-,13-/m0/s1
SMILES: CC(C)CC(C(=O)O)NC(=O)C1CCCN1C(=O)C(C(C)C)N
Molecular Formula: C16H29N3O4
Molecular Weight: 327.42 g/mol

(2S)-2-[[(2S)-1-[(2S)-2-Azaniumyl-3-methylbutanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoate

CAS No.: 90614-49-6

Inhibitors

VCID: VC0526293

Molecular Formula: C16H29N3O4

Molecular Weight: 327.42 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

(2S)-2-[[(2S)-1-[(2S)-2-Azaniumyl-3-methylbutanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoate - 90614-49-6

CAS No. 90614-49-6
Product Name (2S)-2-[[(2S)-1-[(2S)-2-Azaniumyl-3-methylbutanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoate
Molecular Formula C16H29N3O4
Molecular Weight 327.42 g/mol
IUPAC Name (2S)-2-[[(2S)-1-[(2S)-2-amino-3-methylbutanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoic acid
Standard InChI InChI=1S/C16H29N3O4/c1-9(2)8-11(16(22)23)18-14(20)12-6-5-7-19(12)15(21)13(17)10(3)4/h9-13H,5-8,17H2,1-4H3,(H,18,20)(H,22,23)/t11-,12-,13-/m0/s1
Standard InChIKey NHXZRXLFOBFMDM-AVGNSLFASA-N
Isomeric SMILES CC(C)C[C@@H](C(=O)[O-])NC(=O)[C@@H]1CCCN1C(=O)[C@H](C(C)C)[NH3+]
SMILES CC(C)CC(C(=O)O)NC(=O)C1CCCN1C(=O)C(C(C)C)N
Canonical SMILES CC(C)CC(C(=O)[O-])NC(=O)C1CCCN1C(=O)C(C(C)C)[NH3+]
Appearance Solid powder
Description Diprotin B is an inhibitor for dipeptidyl peptidase IV.
Purity >98% (or refer to the Certificate of Analysis)
Sequence VPL
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms diprotin B
Val-Pro-Leu
valyl-prolyl-leucine
Reference 1: Rahfeld J, Schierhorn M, Hartrodt B, Neubert K, Heins J. Are diprotin A (Ile-Pro-Ile) and diprotin B (Val-Pro-Leu) inhibitors or substrates of dipeptidyl peptidase IV? Biochim Biophys Acta. 1991 Jan 29;1076(2):314-6. PubMed PMID: 1671823.
2: Hiramatsu H, Kyono K, Yamamoto A, Saeki K, Shima H, Sugiyama S, Inaka K, Shimizu R. Crystal structures of human dipeptidyl peptidase IV in its apo and diprotin B-complexed forms. Acta Biochim Biophys Sin (Shanghai). 2007 May;39(5):335-43. PubMed PMID: 17492130.
3: Umezawa H, Aoyagi T, Ogawa K, Naganawa H, Hamada M, Takeuchi T. Diprotins A and B, inhibitors of dipeptidyl aminopeptidase IV, produced by bacteria. J Antibiot (Tokyo). 1984 Apr;37(4):422-5. PubMed PMID: 6427168.
4: Endröczi E, Hepp J, Sasváry M, Walentin S, Lévay G. Dipeptidyl peptidase IV (DP IV) and superoxide dismutase activity in thymus-derived lymphocytes: effects of inhibitory peptides and Zn2+ in vitro. Acta Physiol Hung. 1990;75(1):35-44. PubMed PMID: 1971138.
5: Guionie O, Moallic C, Niamké S, Placier G, Sine JP, Colas B. Identification and primary characterization of specific proteases in the digestive juice of Archachatina ventricosa. Comp Biochem Physiol B Biochem Mol Biol. 2003 Jul;135(3):503-10. PubMed PMID: 12831770.
6: Land CM, Kinsel GR. The mechanism of matrix to analyte proton transfer in clusters of 2,5-dihydroxybenzoic acid and the tripeptide VPL. J Am Soc Mass Spectrom. 2001 Jun;12(6):726-31. PubMed PMID: 11401163.
7: Sedo A, Revoltella RP. Detection of dipeptidyl peptidase IV in glioma C6 and neuroblastoma SK-N-SH cell lines. Biochem Cell Biol. 1995 Jan-Feb;73(1-2):113-5. PubMed PMID: 7662310.
8: Malík R, Vlasicová L, Kadlecová L, Sedo A. Heterogeneity of dipeptidyl peptidase IV from C6 rat glioma cells. Neoplasma. 2000;47(2):96-9. PubMed PMID: 10985474.
9: Yassin FH, Marynick DS. Computational study of matrix-peptide interactions in MALDI mass spectrometry: Interactions of 2,5- and 3,5-dihydroxybenzoic acid with the tripeptide valine-proline-leucine. J Phys Chem A. 2006 Mar 16;110(10):3820-5. PubMed PMID: 16526668.
PubChem Compound 146208
Last Modified Nov 11 2021
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